Cas no 1521761-78-3 (3-(4-fluoro-1H-indol-3-yl)butan-1-amine)

• Product Name: 3-(4-fluoro-1H-indol-3-yl)butan-1-amine
• CAS No: 1521761-78-3
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 6585085
• PubChem ID: 82610523
• Update Time: 2025-06-22

3-(4-fluoro-1H-indol-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-1H-indol-3-yl)butan-1-amine
• 1521761-78-3
• EN300-1734515

• Inchi： 1S/C12H15FN2/c1-8(5-6-14)9-7-15-11-4-2-3-10(13)12(9)11/h2-4,7-8,15H,5-6,14H2,1H3
• InChI Key： RQHHYDNOZJBOHQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C(C)CCN

Computed Properties

• Exact Mass: 206.12192665g/mol
• Monoisotopic Mass: 206.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(4-fluoro-1H-indol-3-yl)butan-1-amine

3-(4-Fluoro-1H-indol-3-yl)butan-1-amine: A Comprehensive Overview

3-(4-Fluoro-1H-indol-3-yl)butan-1-amine, also known by its CAS number 1521761-78-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic compound, with a fluorine substituent at the 4-position and an aminoalkyl chain attached at the 3-position. Its unique structure endows it with a range of interesting chemical and biological properties, making it a subject of extensive research.

The indole moiety in 3-(4-fluoro-1H-indol-3-yl)butan-1-amine is a key structural feature that contributes to its pharmacological activity. Indole derivatives are well-known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective effects. The fluorine substituent at the 4-position further enhances the compound's chemical stability and bioavailability, while the butanamine chain provides additional flexibility and potential for interaction with biological targets.

Recent studies have highlighted the potential of 3-(4-fluoro-1H-indol-3-yl)butan-1-amine as a promising candidate in drug discovery. Researchers have investigated its ability to modulate various cellular pathways, particularly those involved in cancer progression and neurodegenerative diseases. For instance, experiments have shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, 3-(4-fluoro-1H-indol-3-yL)butan-amine has also been explored for its role in chemical synthesis. Its indole core makes it a valuable building block for constructing more complex molecules with enhanced biological activity. The ease of synthesis and functionalization of this compound further adds to its appeal in organic chemistry.

The synthesis of 3-(4-fluoro-indolyl)butanamine typically involves a multi-step process that includes the preparation of the indole ring followed by substitution reactions to introduce the fluorine and aminoalkyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, which are critical for scaling up production for preclinical studies.

From an analytical standpoint, the characterization of CAS 1521761783 has been carried out using various spectroscopic techniques such as NMR, IR, and MS. These analyses confirm the compound's structure and purity, which are essential for ensuring reproducibility in biological assays.

In conclusion, 3-(4-fluoroindolyl)butanamine, with its unique structural features and promising biological activities, represents an exciting area of research with potential applications in drug development. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.